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Compound of Interest

Compound Name: 3-(1-Aminoethyl)benzaldehyde

Cat. No.: B13568362

Get Quote

This guide serves as an advanced technical manual for 3-(1-Aminoethyl)benzaldehyde, a

bifunctional building block frequently utilized in the synthesis of chiral amines and heterocyclic

pharmacophores. Unlike standard Safety Data Sheets (SDS) which provide static data, this

document integrates safety protocols with the chemical's intrinsic reactivity profile.

Critical Advisory: This compound possesses both a nucleophilic primary amine and an

electrophilic aldehyde.[1] In its free base form, it is thermodynamically unstable toward

intermolecular condensation (Schiff base oligomerization). Strict adherence to the storage

protocols in Section 3 is required to prevent rapid degradation.
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Parameter Specification

Chemical Name 3-(1-Aminoethyl)benzaldehyde

CAS Number 1785410-70-9

Molecular Formula C₉H₁₁NO

Molecular Weight 149.19 g/mol

SMILES CC(N)C1=CC=CC(C=O)=C1

Physical State
Viscous liquid or low-melting solid (Racemic

mixture typically)

Solubility
Soluble in DCM, MeOH, DMSO; sparingly

soluble in water.[1][2]

Part 2: Hazard Identification & Risk Assessment
GHS Classification (derived from analogue logic & supplier data):

Signal Word:WARNING

Primary Hazards: Skin Irritation (Cat 2), Eye Irritation (Cat 2A), STOT-SE (Respiratory

Irritation, Cat 3).[1]

The "Dual-Functionality" Risk
Standard SDSs often miss the chemical hazard of this specific molecule.[1] The coexistence of

an amine and an aldehyde on the same scaffold (meta-substitution) allows for:

Self-Polymerization: Formation of poly-imines, releasing water and heat.[1]

Oxidation: The aldehyde is susceptible to autoxidation to 3-(1-aminoethyl)benzoic acid.[1]

CO₂ Absorption: The amine can form carbamates with atmospheric CO₂.[1]
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The following diagram illustrates the decision matrix for handling risks based on the chemical's

state.
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Figure 1: Hazard Logic Tree differentiating risks between the free base and salt forms.[1]

Part 3: Advanced Handling & Storage Protocols
Core Directive: Treat the free base as a "Time-Sensitive Intermediate." Do not store for long

periods unless strictly necessary.

Storage Protocol (The "Inert Chain")
Temperature: Store at -20°C (Freezer). Do not store at room temperature.

Atmosphere: Must be kept under Argon or Nitrogen. The amine reacts with CO₂ (air) and the

aldehyde reacts with O₂.
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Container: Amber glass vials with Teflon-lined caps. Avoid metal containers due to potential

catalysis of aldehyde oxidation.

Experimental Handling Workflow
When weighing or transferring the compound for synthesis:

Equilibration: Allow the vial to warm to room temperature inside a desiccator before opening.

Opening a cold vial condenses atmospheric moisture, accelerating

hydrolysis/polymerization.

Solvent Choice: Dissolve immediately in the reaction solvent (e.g., DCM, THF). Do not leave

neat oil exposed to air.

Quenching: If the material has degraded (turned dark brown/black gum), do not attempt to

distill. Polymerized imines can trap solvent and pressure-burst during heating.[1]

Part 4: Emergency Response & First Aid
Exposure Response Matrix
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Exposure Route Immediate Action Scientific Rationale

Eye Contact
Rinse for 15 min with saline; lift

eyelids.[1]

Alkaline nature of amine

causes rapid corneal

saponification; aldehyde

causes protein cross-linking.

Immediate dilution is vital.

Skin Contact
Wash with soap & water; do

not use ethanol.

Ethanol acts as a penetration

enhancer for aldehydes,

driving the toxin deeper into

the dermis.

Inhalation
Move to fresh air;

corticosteroids if wheezing.

Aldehydes are potent

sensitizers; may trigger

Reactive Airways Dysfunction

Syndrome (RADS).

Ingestion
Do NOT induce vomiting.

Rinse mouth.[3][4]

Risk of aspiration pneumonia;

vomiting re-exposes the

esophagus to the irritant.

Spill Cleanup (Chemical Specific)
Do not use standard "sawdust" or "paper towels" for large spills, as the high surface area can

accelerate oxidation (fire risk).

Isolate: Evacuate 10-meter radius.

Neutralize: Cover spill with a 1:1 mixture of Sodium Bisulfite and Sand.

Mechanism:[1] Bisulfite forms a stable adduct with the aldehyde (bisulfite addition

product), reducing volatility and reactivity.

Collect: Scoop into a hazardous waste container labeled "Aldehyde/Amine Waste."

Part 5: Toxicology & Regulatory Data
Toxicological Profile
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Acute Toxicity: Data specific to CAS 1785410-70-9 is limited.[4]

Analogue Extrapolation: Based on 3-aminobenzaldehyde (CAS 1709-44-0) and

benzylamine derivatives.

Estimated LD50 (Oral, Rat): 500–1000 mg/kg (Category 4).

Sensitization: High probability of skin sensitization due to the aldehyde moiety (Schiff base

formation with skin proteins).[1]

Transport Information (IATA/DOT)
UN Number: Not strictly assigned for this specific CAS, but typically shipped under UN 2735

(Amines, liquid, corrosive, n.o.s.) or UN 3334 (Aviation Regulated Liquid) depending on

supplier classification.

Proper Shipping Name: Amines, liquid, n.o.s. (3-(1-Aminoethyl)benzaldehyde).

Packing Group: III (Minor Danger).[1]

Part 6: Synthesis & Reaction Pathway Visualization
Understanding the reactivity helps in safety planning. The diagram below shows the primary

degradation pathways that safety protocols must prevent.
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Figure 2: Degradation pathways.[1] The condensation pathway is the primary safety concern

for storage stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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